Cas no 51532-28-6 (Hexanoic acid, (2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrienyl ester)
51532-28-6 structure
Product Name:Hexanoic acid, (2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrienyl ester
CAS No:51532-28-6
MF:C21H36O2
MW:320.509346961975
CID:362062
PubChem ID:529262
Update Time:2025-04-19
Hexanoic acid, (2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrienyl ester Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid, (2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrienyl ester
- 3,7,11-trimethyldodeca-2,6,10-trienyl hexanoate
- 51532-28-6
- DTXSID00336134
- SCHEMBL3502556
- farnesyl hexanoate
-
- Inchi: 1S/C21H36O2/c1-6-7-8-15-21(22)23-17-16-20(5)14-10-13-19(4)12-9-11-18(2)3/h11,13,16H,6-10,12,14-15,17H2,1-5H3
- InChI Key: RLRVQTPROCYANT-UHFFFAOYSA-N
- SMILES: O(CC=C(C)CCC=C(C)CC/C=C(\C)/C)C(CCCCC)=O
Computed Properties
- Exact Mass: 320.27168
- Monoisotopic Mass: 320.271530387g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 13
- Complexity: 410
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 7.2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Hexanoic acid, (2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrienyl ester Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
51532-28-6 (Hexanoic acid, (2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrienyl ester) Related Products
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